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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on overcoming the solubility challenges of Tranilast sodium in in

vitro experimental settings. Find answers to frequently asked questions and step-by-step

troubleshooting guides to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is Tranilast sodium and what are its primary in vitro effects?

A1: Tranilast (N-[3',4'-dimethoxycinnamoyl]-anthranilic acid) is an anti-allergic and anti-

inflammatory compound.[1][2] In vitro, it is known to inhibit the release of chemical mediators

like histamine and prostaglandins from mast cells.[3][4] It also demonstrates anti-fibrotic

properties by suppressing collagen synthesis in fibroblasts and modulating signaling pathways

such as Transforming Growth Factor-beta (TGF-β), Mitogen-Activated Protein Kinase (MAPK),

and Phosphoinositide 3-kinase (PI3K).[1][5] Additionally, it has been identified as an inhibitor of

the transcription factor FoxO-1.[2]

Q2: In which solvents is Tranilast sodium soluble?

A2: Tranilast sodium has poor solubility in aqueous solutions like water and phosphate-

buffered saline (PBS), as well as in ethanol.[3][6][7] It is, however, readily soluble in polar

aprotic solvents, most notably Dimethyl Sulfoxide (DMSO).[3][6]

Q3: Can I dissolve Tranilast sodium directly in my cell culture medium?
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A3: It is not recommended to dissolve Tranilast sodium directly in aqueous cell culture

medium due to its very low aqueous solubility.[6][7] Doing so will likely result in an incomplete

dissolution and inaccurate final concentration. The standard and recommended practice is to

first prepare a concentrated stock solution in a suitable organic solvent like DMSO.

Q4: What is the recommended storage condition for Tranilast sodium stock solutions?

A4: Tranilast sodium stock solutions, typically prepared in DMSO, should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at

-20°C for short-term storage (up to 6 months) or -80°C for long-term storage (up to one year).

[8]

Quantitative Solubility Data
The solubility of Tranilast can vary slightly between suppliers and batches. The following table

summarizes reported solubility data in common laboratory solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

DMSO 32.73 - 65 100 - 198.57 [3]

DMSO >10 Not Specified

DMSO 20 Not Specified [7]

Dimethyl Formamide

(DMF)
35 Not Specified [7]

Ethanol Insoluble / ~2 Insoluble [3][6][7]

Water / PBS (pH 7.2) Insoluble / ~0.2 Insoluble [3][6][7]

Experimental Protocols
Protocol for Preparing a Tranilast Sodium Stock
Solution
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This protocol describes the standard method for preparing a concentrated stock solution of

Tranilast sodium using DMSO.

Materials:

Tranilast sodium powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of Tranilast sodium powder in a sterile

conical tube. Perform this in a chemical fume hood.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 100 mM). It is crucial to use anhydrous DMSO as moisture

can reduce the solubility of many compounds.[9]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution against a light source to ensure no particulates are

present.

Sterilization (Optional but Recommended): If the stock solution will be added to sterile cell

cultures, it should be filter-sterilized. Use a 0.22 µm syringe filter that is compatible with

DMSO (e.g., PTFE).

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

polypropylene tubes. Store the aliquots at -20°C or -80°C.
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Troubleshooting Guides
Issue 1: My Tranilast sodium powder is not dissolving in DMSO.

Possible Cause Troubleshooting Step

Concentration is too high

Check the solubility table above. You may be

attempting to create a stock solution that is

above the maximum solubility limit. Try

preparing a more dilute stock.

DMSO is not anhydrous

DMSO is hygroscopic and can absorb water

from the atmosphere, which can decrease the

solubility of Tranilast. Use a fresh, unopened

bottle of anhydrous or molecular sieve-dried

DMSO.

Insufficient mixing/time
Continue to vortex the solution. Gentle warming

to 37°C can also help facilitate dissolution.

Issue 2: A precipitate forms when I add my DMSO stock solution to the cell culture medium.

This is the most common issue encountered when working with poorly soluble compounds.
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Possible Cause Troubleshooting Step

Final concentration exceeds aqueous solubility

The final concentration of Tranilast in your

aqueous medium is likely too high. The small

amount of DMSO carried over is not sufficient to

keep it in solution. Solution: Lower the final

working concentration of Tranilast in your

experiment.

High concentration of DMSO stock

Using a very concentrated DMSO stock means

adding a very small volume to a large volume of

aqueous medium. This can cause the

compound to rapidly precipitate out before it can

disperse. Solution: Try preparing a less

concentrated DMSO stock solution (e.g., 10 mM

instead of 100 mM). This allows you to add a

larger volume of the stock to your medium,

which can improve mixing and dispersion.[10]

Improper mixing technique

Adding the DMSO stock directly into the

medium without agitation can lead to localized

high concentrations and precipitation. Solution:

While gently vortexing or swirling the culture

medium, add the DMSO stock drop-wise to

facilitate rapid and even dispersion.

Interaction with media components

Components in the serum or medium, such as

salts and proteins, can sometimes cause

precipitation.[11] Solution: Pre-warm the

medium to 37°C before adding the Tranilast

stock. After addition, mix gently and inspect for

any precipitate before adding to cells.

Final DMSO concentration is too low While minimizing DMSO is important for cell

health, a certain minimal amount may be

required to act as a co-solvent. Solution: Ensure

your final DMSO concentration does not exceed

a level toxic to your specific cell line (typically

<0.5%). If precipitation persists at non-toxic

DMSO levels, the desired Tranilast
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concentration may be too high for the aqueous

environment.

Visualizations

Stock Solution Preparation Working Solution Preparation

Troubleshooting Point

Weigh Tranilast
Sodium Powder

Add Anhydrous
DMSO

Calculate Volume Vortex / Warm
to Dissolve

Pre-warm Culture
Medium to 37°C

Filter & Aliquot Add Stock Drop-wise
while Swirling

Add to Cells &
Incubate

Precipitate Forms?
Lower Final Conc.
Use Dilute Stock

Click to download full resolution via product page

Caption: Workflow for preparing and using Tranilast sodium solutions in vitro.
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Caption: Simplified signaling pathways modulated by Tranilast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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